Cas no 27258-19-1 (1H-Pyrazole, 3-chloro-4-iodo-)

• Product Name: 1H-Pyrazole, 3-chloro-4-iodo-
• CAS No: 27258-19-1
• MF: C₃H₂ClIN₂
• MW: 228.41885137558
• MDL: MFCD31917962
• CID: 5223987
• Update Time: 2026-03-07

1H-Pyrazole, 3-chloro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-chloro-4-iodo-
• 3-chloro-4-iodo-1H-pyrazole

• MDL： MFCD31917962
• Inchi： 1S/C3H2ClIN2/c4-3-2(5)1-6-7-3/h1H,(H,6,7)
• InChI Key： CQQJYMZUNRYXJF-UHFFFAOYSA-N
• SMILES： N1C=C(I)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole, 3-chloro-4-iodo-

Comprehensive Overview of 1H-Pyrazole, 3-chloro-4-iodo- (CAS No. 27258-19-1): Properties, Applications, and Industry Trends

The compound 1H-Pyrazole, 3-chloro-4-iodo- (CAS No. 27258-19-1) is a halogenated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both chloro and iodo substituents, this compound serves as a versatile intermediate in synthetic chemistry. Its CAS number 27258-19-1 is frequently searched in chemical databases, reflecting its importance in specialized applications.

Recent trends show growing interest in halogenated pyrazoles due to their role in developing novel bioactive molecules. Researchers are particularly focused on optimizing the synthesis of 3-chloro-4-iodo-1H-pyrazole to improve yield and purity, addressing common queries like "efficient synthesis methods for CAS 27258-19-1" or "spectroscopic characterization of iodo-chloro pyrazoles." These search patterns align with industry demands for high-quality intermediates in drug discovery pipelines.

The physicochemical properties of 1H-Pyrazole, 3-chloro-4-iodo- make it valuable for cross-coupling reactions, a hot topic in modern organic synthesis. Its iodine moiety enables participation in Sonogashira or Suzuki-Miyaura couplings, frequently discussed in academic forums. Analytical techniques like NMR (1H/13C) and mass spectrometry are essential for verifying the structure of CAS No. 27258-19-1, as evidenced by frequent searches for "HPLC purity standards for halogenated pyrazole derivatives."

In material science applications, the compound's ability to coordinate with transition metals is being explored for catalytic systems. This intersects with the current focus on sustainable chemistry, where users often search for "eco-friendly applications of 3-chloro-4-iodopyrazole." The thermal stability of 27258-19-1 also makes it suitable for high-temperature processes, a feature increasingly important in polymer modification research.

Quality control protocols for 1H-Pyrazole, 3-chloro-4-iodo- emphasize the need for rigorous impurity profiling, responding to industry concerns about batch-to-batch consistency. Common analytical challenges, such as "detection limits for pyrazole byproducts" or "storage stability of iodo-substituted heterocycles," reflect practical considerations in handling this compound. Proper storage conditions (typically under inert atmosphere) are crucial to maintain the reactivity of the iodine functional group.

Emerging research directions include computational studies of 3-chloro-4-iodo-1H-pyrazole to predict its reactivity patterns, a subject gaining traction in digital chemistry communities. The compound's molecular electrostatic potential and frontier orbital characteristics are being modeled to facilitate rational design of derivatives. This connects with frequent searches for "DFT calculations on halogenated pyrazole systems" and "QSAR studies of CAS 27258-19-1 analogs."

From a commercial perspective, suppliers of 27258-19-1 are increasingly asked about scalable production methods and regulatory compliance documentation. The compound's status as a non-controlled substance under major chemical inventories makes it accessible for research purposes, though proper safety protocols must always be followed during handling. Market analyses show steady demand for high-purity 3-chloro-4-iodopyrazole, particularly from contract research organizations specializing in medicinal chemistry.

Future developments may explore the compound's potential in photopharmacology, where light-sensitive derivatives of 1H-Pyrazole, 3-chloro-4-iodo- could enable spatiotemporal control of biological activity. This aligns with cutting-edge searches for "photoactivatable pyrazole scaffolds" and "wavelength-dependent reactivity of iodoaromatics." Such innovative applications demonstrate the enduring relevance of this versatile chemical building block in advancing scientific discovery.